Cas no 2227777-46-8 ((3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol)
(3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- (3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol
- 2227777-46-8
- EN300-1729737
-
- Inchi: 1S/C8H15N3O/c9-4-2-8(12)3-7-11-6-1-5-10-11/h1,5-6,8,12H,2-4,7,9H2/t8-/m0/s1
- InChI Key: LQTSKGQCTWLUBW-QMMMGPOBSA-N
- SMILES: O[C@@H](CCN)CCN1C=CC=N1
Computed Properties
- Exact Mass: 169.121512110g/mol
- Monoisotopic Mass: 169.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 64.1Ų
(3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1729737-0.05g |
(3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol |
2227777-46-8 | 0.05g |
$1296.0 | 2023-09-20 | ||
| Enamine | EN300-1729737-0.1g |
(3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol |
2227777-46-8 | 0.1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1729737-0.25g |
(3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol |
2227777-46-8 | 0.25g |
$1420.0 | 2023-09-20 | ||
| Enamine | EN300-1729737-0.5g |
(3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol |
2227777-46-8 | 0.5g |
$1482.0 | 2023-09-20 | ||
| Enamine | EN300-1729737-1.0g |
(3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol |
2227777-46-8 | 1g |
$1543.0 | 2023-06-04 | ||
| Enamine | EN300-1729737-2.5g |
(3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol |
2227777-46-8 | 2.5g |
$3025.0 | 2023-09-20 | ||
| Enamine | EN300-1729737-5.0g |
(3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol |
2227777-46-8 | 5g |
$4475.0 | 2023-06-04 | ||
| Enamine | EN300-1729737-10.0g |
(3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol |
2227777-46-8 | 10g |
$6635.0 | 2023-06-04 | ||
| Enamine | EN300-1729737-1g |
(3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol |
2227777-46-8 | 1g |
$1543.0 | 2023-09-20 | ||
| Enamine | EN300-1729737-5g |
(3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol |
2227777-46-8 | 5g |
$4475.0 | 2023-09-20 |
(3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on (3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol
Introduction to (3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol (CAS No. 2227777-46-8)
(3S-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227777-46-8, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of a pyrazole ring and an amino group, make it a valuable candidate for further investigation in drug discovery and development.
The compound's stereochemistry, specifically the (3S) configuration, plays a crucial role in its biological activity. Chirality is a fundamental aspect of many pharmaceuticals, as the spatial arrangement of atoms can significantly influence how a molecule interacts with biological targets. In the case of (3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol, the stereochemical purity is essential for achieving the desired therapeutic effects.
Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how this compound might interact with biological systems. These tools have allowed researchers to predict potential binding modes and affinity for various targets, which is critical for designing more effective drugs. The pyrazole moiety, in particular, is known for its ability to modulate enzyme activity and receptor binding, making it a versatile scaffold for drug design.
Current research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Pyrazole derivatives, such as (3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol, have shown promise in various preclinical studies. These studies often focus on evaluating their potential as scaffolds for small-molecule drugs that can modulate inflammatory pathways, neurodegenerative diseases, and other complex conditions.
The synthesis of (3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, are employed to ensure high enantiomeric purity. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research.
In vitro studies have begun to unravel the potential pharmacological properties of (3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, its structure resembles known bioactive molecules that target pathways relevant to cancer and autoimmune diseases. These preliminary results warrant further investigation into its therapeutic potential.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like (3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol. By leveraging large datasets and predictive models, researchers can quickly assess the likelihood of a compound's success in clinical trials. This approach has already led to the identification of several novel drug candidates that are now undergoing rigorous testing.
Future directions in the study of (3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol include exploring its pharmacokinetic properties and potential side effects. Understanding how the body processes this compound will be essential for optimizing dosages and delivery methods. Additionally, investigating its mechanism of action will provide insights into how it interacts with biological targets at a molecular level.
The development of new drugs is a complex process that requires collaboration across multiple disciplines. Chemists, biologists, pharmacologists, and computer scientists all play critical roles in bringing a compound like (3S)-1-amino-5-(1H-pyrazol-1-y}pentan} 3 -o] from bench to bedside. As research continues to progress, this compound holds promise as a valuable tool in the fight against various diseases.
In conclusion, (3S)-l-amino-l(H-pyrazole-Iyl}pentan-S -OII is an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and stereochemical configuration make it a compelling candidate for further investigation. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to contribute to the development of novel therapeutic agents that address unmet medical needs.
2227777-46-8 ((3S)-1-amino-5-(1H-pyrazol-1-yl)pentan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)